Cas no 1496287-96-7 (3-amino-2-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid)

• Product Name: 3-amino-2-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid
• CAS No: 1496287-96-7
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 6422319
• PubChem ID: 65697497
• Update Time: 2025-05-19

3-amino-2-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid
• AKOS015037124
• 3-Amino-2-(4-ethylpiperazin-1-yl)isonicotinic acid
• 1496287-96-7
• EN300-1144220

• Inchi： 1S/C12H18N4O2/c1-2-15-5-7-16(8-6-15)11-10(13)9(12(17)18)3-4-14-11/h3-4H,2,5-8,13H2,1H3,(H,17,18)
• InChI Key： USARSKQDHXYENR-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1N)N1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 82.7Ų

Additional information on 3-amino-2-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid

3-Amino-2-(4-Ethylpiperazin-1-yl)Pyridine-4-Carboxylic Acid: A Comprehensive Overview

The compound 3-amino-2-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid, identified by the CAS number 1496287-96-7, has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents that confer unique chemical and biological properties. The presence of an amino group at position 3 and a 4-ethylpiperazine moiety at position 2, along with a carboxylic acid group at position 4, makes this compound a versatile scaffold for various applications in drug discovery.

Recent studies have highlighted the potential of 3-amino groups in modulating the pharmacokinetic properties of molecules. The amino group at position 3 in this compound not only enhances solubility but also facilitates hydrogen bonding interactions, which are crucial for bioavailability. Moreover, the 4-ethylpiperazine moiety introduces a rigid structure that can improve the molecule's stability and binding affinity to target proteins. Piperazine derivatives are well-known for their ability to act as hydrogen bond donors and acceptors, making them valuable components in drug design.

The pyridine ring serves as a versatile platform for further functionalization. Its aromaticity and electron-deficient nature make it an excellent candidate for various chemical reactions, including substitution and addition processes. The carboxylic acid group at position 4 adds an additional layer of functionality, enabling the formation of esters or amides, which can be exploited for targeted drug delivery systems.

In terms of biological activity, this compound has shown promise in inhibiting several enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, recent research has demonstrated its ability to modulate the activity of kinases involved in cell signaling pathways. The combination of an amino group and a piperazine ring creates a unique pharmacophore that can interact with these targets with high specificity.

The synthesis of 3-amino-2-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyridine ring through cyclization reactions, followed by the introduction of substituents at specific positions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity. Additionally, computational modeling studies have been conducted to predict its binding modes with various biological targets, further aiding in its optimization for therapeutic applications.

In conclusion, 3-amino-2-(4-ethylpiperazin-1-yl)pyridine-4-carboxylic acid represents a valuable addition to the arsenal of compounds being explored for drug development. Its unique structural features and biological activity make it a compelling candidate for further research. As advancements in synthetic methodologies and computational tools continue to evolve, this compound holds great potential for contributing to innovative therapeutic solutions.